Cas no 196100-90-0 (3-Cyclopentapyrazolepropanoic acid, 2,4,5,6-tetrahydro-)
196100-90-0 structure
Product Name:3-Cyclopentapyrazolepropanoic acid, 2,4,5,6-tetrahydro-
CAS No:196100-90-0
MF:C9H12N2O2
MW:180.203782081604
CID:3868342
PubChem ID:21258055
Update Time:2025-04-22
3-Cyclopentapyrazolepropanoic acid, 2,4,5,6-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyclopentapyrazolepropanoic acid, 2,4,5,6-tetrahydro-
- 196100-90-0
- 3-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}propanoic acid
- EN300-1774577
- SCHEMBL5775156
-
- Inchi: 1S/C9H12N2O2/c12-9(13)5-4-8-6-2-1-3-7(6)10-11-8/h1-5H2,(H,10,11)(H,12,13)
- InChI Key: IBHYLGIZBRKTLN-UHFFFAOYSA-N
- SMILES: OC(CCC1C2=C(CCC2)NN=1)=O
Computed Properties
- Exact Mass: 180.089877630Da
- Monoisotopic Mass: 180.089877630Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 66Ų
3-Cyclopentapyrazolepropanoic acid, 2,4,5,6-tetrahydro- Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
196100-90-0 (3-Cyclopentapyrazolepropanoic acid, 2,4,5,6-tetrahydro-) Related Products
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